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Compound of Interest

Compound Name: 1-Bromoanthracene

Cat. No.: B1281567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and

experimental use of 1-Bromoanthracene. The content is intended to equip researchers,

scientists, and professionals in drug development with the necessary knowledge to handle this

compound safely and effectively in a laboratory setting.

Introduction
1-Bromoanthracene is an aromatic hydrocarbon with the molecular formula C₁₄H₉Br.[1] It

consists of an anthracene backbone substituted with one bromine atom at the 1-position. This

compound typically appears as a yellow to brown crystalline solid.[1] 1-Bromoanthracene is a

valuable building block in organic synthesis, serving as a precursor for the creation of more

complex polycyclic aromatic hydrocarbons (PAHs) and other functionalized organic molecules.

[1] Its applications are found in the development of materials for organic electronics and

photonics.[1] Due to its chemical properties and classification as a halogenated aromatic

compound, specific safety and handling precautions are necessary.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Bromoanthracene is presented in

the table below for easy reference.
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Property Value

Molecular Formula C₁₄H₉Br

Molecular Weight 257.13 g/mol [2]

Appearance
White to Light yellow to Green powder to

crystal[2]

Melting Point 98 - 102 °C

Boiling Point ~389.7 °C at 760 mmHg

Solubility

Moderately soluble in organic solvents like

dichloromethane and acetone; less soluble in

water.[1]

CAS Number 7397-92-4[1]

Safety and Handling Precautions
As with all halogenated aromatic compounds, 1-Bromoanthracene must be handled with care.

The following sections detail the potential hazards, recommended personal protective

equipment (PPE), and emergency procedures.

Hazard Identification
The following table summarizes the hazard classifications for 1-Bromoanthracene based on

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation[3]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[3]

Specific target organ toxicity — single exposure H335: May cause respiratory irritation[3]

Germ cell mutagenicity H341: Suspected of causing genetic defects[3]

Personal Protective Equipment (PPE)
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To minimize exposure and ensure personal safety, the following PPE should be worn when

handling 1-Bromoanthracene:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene gloves.

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If a fume hood is not available, a respirator with an appropriate

organic vapor cartridge should be used.

First Aid Measures
In case of accidental exposure, the following first aid procedures should be followed:

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If skin irritation persists, seek medical attention.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in section 3.2.
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For small spills, absorb the material with an inert absorbent material (e.g., sand, vermiculite)

and place it in a sealed container for disposal.

For large spills, contain the spill and prevent it from entering drains. Collect the material and

place it in a designated hazardous waste container.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Experimental Protocols
1-Bromoanthracene is a versatile reagent in organic synthesis. Below are detailed

methodologies for its synthesis and a common subsequent reaction.

Synthesis of 1-Bromoanthracene via Bromination of
Anthracene
Objective: To synthesize 1-Bromoanthracene by the electrophilic bromination of anthracene.

Materials:

Anthracene

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂)

Iodine (I₂) (as a catalyst)

Round-bottom flask

Reflux condenser

Stirring apparatus

Heating mantle

Filtration apparatus (Hirsch funnel or similar)
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Rotary evaporator

Recrystallization apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

anthracene in a suitable solvent such as carbon tetrachloride or dichloromethane.

Add N-bromosuccinimide (NBS) in a 1:1 molar ratio to the anthracene.

Add a catalytic amount of iodine to the mixture.

Heat the reaction mixture to reflux and maintain the reflux for a specified time (e.g., 1-2

hours), monitoring the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Filter the reaction mixture to remove the succinimide byproduct.

Wash the filtrate with a sodium thiosulfate solution to remove any remaining bromine,

followed by washing with water and then brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium

sulfate).

Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator

to obtain the crude product.

Purify the crude 1-Bromoanthracene by recrystallization from a suitable solvent (e.g.,

ethanol or a mixture of hexane and ethyl acetate) to yield the pure product.

Suzuki-Miyaura Cross-Coupling of 1-Bromoanthracene
with Phenylboronic Acid
Objective: To synthesize 1-phenylanthracene via a palladium-catalyzed Suzuki-Miyaura cross-

coupling reaction.[4]
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Materials:

1-Bromoanthracene

Phenylboronic acid

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

Base (e.g., potassium carbonate, sodium carbonate, or cesium carbonate)

Solvent system (e.g., a mixture of toluene and water, or dioxane and water)

Schlenk flask or similar reaction vessel

Inert atmosphere (Nitrogen or Argon)

Stirring apparatus

Heating apparatus

Separatory funnel

Filtration apparatus

Rotary evaporator

Column chromatography setup

Procedure:

To a Schlenk flask under an inert atmosphere, add 1-Bromoanthracene, phenylboronic acid

(typically 1.1-1.5 equivalents), the palladium catalyst (typically 1-5 mol%), and the base

(typically 2-3 equivalents).

Add the degassed solvent system to the flask.

Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously for

the required reaction time (typically 12-24 hours), monitoring the reaction progress by TLC.
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Once the reaction is complete, cool the mixture to room temperature.

Add water to the reaction mixture and extract the product with an organic solvent (e.g., ethyl

acetate or dichloromethane).

Combine the organic layers and wash with water and then brine.

Dry the organic layer over an anhydrous drying agent.

Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of hexane and ethyl acetate) to obtain pure 1-phenylanthracene.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction

described in section 4.2.
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Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling of 1-Bromoanthracene.

Conclusion
1-Bromoanthracene is a key intermediate in organic synthesis with significant applications in

materials science. Its handling requires strict adherence to safety protocols due to its potential

health hazards. This guide provides a foundational understanding of its properties, safe

handling procedures, and common experimental applications. Researchers should always

consult the latest Safety Data Sheet (SDS) before use and perform a thorough risk assessment

for any new experimental procedure involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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